Cas no 1374452-17-1 (5-Chloro-1H-indole-2-carbonitrile)

5-Chloro-1H-indole-2-carbonitrile is a versatile heterocyclic compound featuring an indole core substituted with a chloro group at the 5-position and a cyano group at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The chloro and cyano functional groups enhance its reactivity, enabling use in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its high purity and stability ensure consistent performance in research and industrial settings. The compound is commonly employed in the development of biologically active molecules, including kinase inhibitors and antimicrobial agents, due to its ability to modulate electronic and steric properties in target structures.

5-Chloro-1H-indole-2-carbonitrile structure

1374452-17-1 structure

Product Name:5-Chloro-1H-indole-2-carbonitrile

CAS No:1374452-17-1

MF:C₉H₅ClN₂

MW:176.602400541306

MDL:MFCD24602624

CID:4594466

PubChem ID:82653798

Update Time:2025-06-07

5-Chloro-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-1H-indole-2-carbonitrile
- 1H-Indole-2-carbonitrile, 5-chloro-
- Z1509294606
- MDL： MFCD24602624
- Inchi： 1S/C9H5ClN2/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4,12H
- InChI Key： JSXIGJLWKPLXKE-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C=C(C#N)N2

Computed Properties

Exact Mass: 176.0141259g/mol
Monoisotopic Mass: 176.0141259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 39.6

5-Chloro-1H-indole-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199010291-5g	5-Chloro-1H-indole-2-carbonitrile	1374452-17-1	97%	5g	$1,031.80	2022-04-02
Alichem	A199010291-10g	5-Chloro-1H-indole-2-carbonitrile	1374452-17-1	97%	10g	$1,380.20	2022-04-02
Alichem	A199010291-25g	5-Chloro-1H-indole-2-carbonitrile	1374452-17-1	97%	25g	$2,508.48	2022-04-02
Chemenu	CM235408-1g	5-Chloro-1H-indole-2-carbonitrile	1374452-17-1	95%+	1g	$311	2021-08-04
Chemenu	CM235408-5g	5-Chloro-1H-indole-2-carbonitrile	1374452-17-1	95%+	5g	$727	2021-08-04
Chemenu	CM235408-10g	5-Chloro-1H-indole-2-carbonitrile	1374452-17-1	95%+	10g	$1039	2021-08-04
Chemenu	CM235408-25g	5-Chloro-1H-indole-2-carbonitrile	1374452-17-1	95%+	25g	$1870	2021-08-04
Chemenu	CM235408-1g	5-Chloro-1H-indole-2-carbonitrile	1374452-17-1	95%+	1g	$311	2023-02-02
Chemenu	CM235408-5g	5-Chloro-1H-indole-2-carbonitrile	1374452-17-1	95%+	5g	$727	2023-02-02
Chemenu	CM235408-10g	5-Chloro-1H-indole-2-carbonitrile	1374452-17-1	95%+	10g	$1039	2023-02-02